Cas no 20587-30-8 (Methyl 5-methyl-2-nitrobenzoate)

• Product Name: Methyl 5-methyl-2-nitrobenzoate
• CAS No: 20587-30-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00157275
• CID: 1056179
• PubChem ID: 253662178
• Update Time: 2025-11-02

Methyl 5-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-2-nitrobenzoate
• Methyl 2-Nitro-5-Methylbenzoate
• METHYL-5-METHYL-2-NITROBENZOATE
• 6-Nitro-m-toluic Acid Methyl Ester
• 5-Methyl-2-nitrobenzoic acid methyl ester
• Methyl 6-nitro-m-toluate
• 5-Methyl-2-nitro-benzoic acid methyl ester
• Benzoic acid, 5-methyl-2-nitro-, methyl ester
• Methyl5-Methyl-2-nitrobenzoate
• KFOICDVZQKFCGM-UHFFFAOYSA-N
• 3-(Ethoxycarbonyl)-4-nitrotoluene
• BCP24481
• AR3260
• 7407AH
• PS
• DTXSID40391368
• AKOS006274422
• DA-16932
• PS-3981
• MFCD00157275
• SY006312
• CS-0042738
• SCHEMBL145815
• A930329
• 20587-30-8
• M2544

• MDL： MFCD00157275
• Inchi： 1S/C9H9NO4/c1-6-3-4-8(10(12)13)7(5-6)9(11)14-2/h3-5H,1-2H3
• InChI Key： KFOICDVZQKFCGM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.255
• Melting Point: 78.0 to 82.0 deg-C
• PSA: 69.44

Methyl 5-methyl-2-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 5-methyl-2-nitrobenzoate

Methyl 5-methyl-2-nitrobenzoate (CAS No. 20587-30-8): Properties, Applications, and Market Insights

Methyl 5-methyl-2-nitrobenzoate (CAS No. 20587-30-8) is a specialized organic compound widely used in pharmaceutical and chemical research. This ester derivative of nitrobenzoic acid is known for its unique chemical properties, making it valuable in synthetic chemistry and industrial applications. With the increasing demand for fine chemicals and intermediates, Methyl 5-methyl-2-nitrobenzoate has gained attention for its role in drug development and material science.

The compound features a methyl ester group attached to a nitro-substituted benzene ring, which enhances its reactivity in various chemical transformations. Researchers often explore its potential in organic synthesis, particularly in the preparation of more complex molecules. Its nitro group offers opportunities for further functionalization, making it a versatile building block in laboratories.

One of the trending topics in chemistry today is the development of sustainable synthesis methods. Methyl 5-methyl-2-nitrobenzoate is being studied in green chemistry applications, where scientists aim to reduce waste and improve energy efficiency. This aligns with global efforts to promote environmentally friendly practices in chemical manufacturing.

In the pharmaceutical industry, Methyl 5-methyl-2-nitrobenzoate serves as a key intermediate for the synthesis of active pharmaceutical ingredients (APIs). Its structural features allow for the creation of compounds with potential biological activity, addressing current research interests in drug discovery and medicinal chemistry. The rise of personalized medicine and targeted therapies has further increased the demand for such intermediates.

From a commercial perspective, the market for Methyl 5-methyl-2-nitrobenzoate is growing steadily. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of research institutions and pharmaceutical companies. Recent advancements in analytical techniques have improved the quality control processes for this compound, ensuring consistency in its applications.

Safety and handling of Methyl 5-methyl-2-nitrobenzoate are also important considerations. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas, which are common topics in chemical safety discussions.

The future outlook for Methyl 5-methyl-2-nitrobenzoate appears promising, with potential applications expanding into new areas of material science and nanotechnology. As research continues to uncover novel uses for this compound, its importance in scientific and industrial settings is expected to grow significantly in the coming years.